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Compound of Interest

3,5-Dibromo-4-methoxybenzoic
Compound Name: d
aci

cat. No.: B1363588

Essential Safety and Handling Guide for 3,5-
Dibromo-4-methoxybenzoic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for 3,5-Dibromo-4-methoxybenzoic acid was
not located. The following guidance is based on safety data for structurally similar compounds,
including 3,5-Dibromo-2-methoxybenzoic acid and 3-Bromo-4-methoxybenzoic acid, and
general best practices for handling corrosive and halogenated organic solids.[1][2][3][4][5]
Researchers should always consult the specific SDS provided by the supplier before handling

any chemical.

3,5-Dibromo-4-methoxybenzoic acid and analogous compounds are classified as irritants
that can cause skin, eye, and respiratory tract irritation.[1][3][4][6] Ingestion may be harmful.[3]
[4] Adherence to stringent safety protocols is essential to mitigate risks.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure.[7][8] All PPE
should be inspected before use.
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Protection Type

Specific Recommendations

Rationale

Eye and Face

Chemical safety goggles
meeting EN166 or OSHA 29
CFR 1910.133 standards. A
face shield should be worn if
there is a risk of splashing.[2]
[91[10]

To protect eyes from dust
particles and splashes that can

cause serious irritation.[3][4]

Skin

Chemical-resistant gloves
(e.g., nitrile or butyl rubber). A
lab coat is required. For
significant handling, a
chemical-resistant apron over
the lab coat is recommended.
[9][10]

To prevent skin contact, which
can lead to irritation.[3][4]
Contaminated clothing should
be removed and washed
before reuse.[2][11]

Respiratory

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
[10][12][13] If significant dust
generation is unavoidable, a
NIOSH-approved respirator
(e.g., N95) is recommended.[1]

[5]

To prevent inhalation of dust,
which may cause respiratory
irritation.[3][4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling this compound.

e Preparation and Engineering Controls:

o Ensure an emergency eyewash station and safety shower are readily accessible and have

been recently tested.[6]

o Conduct all manipulations of the solid compound within a certified chemical fume hood to

minimize inhalation exposure.[10][12][13]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1265306&productDescription=3-BRMO-4-METHOXYBENZOIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/p-Anisicacid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/p-Anisicacid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1265306&productDescription=3-BRMO-4-METHOXYBENZOIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1836114&productDescription=35-DIBRMO-4-HYDRXYBENZOIC+25G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://www.eng.uwo.ca/research/afm/documents/cmatsadd.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR14430.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/565385
https://gustavus.edu/academics/departments/chemistry/documents/documents/p-Anisicacid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromo_3_methoxy_2_methylbenzoic_acid.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://www.eng.uwo.ca/research/afm/documents/cmatsadd.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Keep the chemical container tightly closed when not in use.[2][4][11]

e Handling the Chemical:

o Before beginning work, thoroughly wash hands and don the appropriate PPE as detailed
in the table above.

o Avoid direct contact with the skin, eyes, and clothing.[11]
o Minimize the creation of dust when handling.[3][4]

e Spill Management:

[¢]

In case of a small spill, alert others in the vicinity.[14]

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or

[e]

vermiculite.[6]

Carefully sweep the material into a designated, labeled waste container.[3][4]

[e]

o

For large spills, evacuate the area and follow emergency procedures.[15]

Disposal Plan

As a halogenated organic compound, 3,5-Dibromo-4-methoxybenzoic acid requires specific
disposal procedures. Improper disposal can lead to environmental contamination.

» Waste Segregation: Do not mix halogenated organic waste with non-halogenated waste.[16]
[17][18] Halogenated waste disposal is significantly more costly and requires different
treatment methods.[18][19]

o Waste Containers: Collect waste in a designated, properly labeled, and sealed container.[15]
[19] The container should be compatible with the chemical.

» Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service.[3] Do not dispose of it down the drain or in regular trash.
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Workflow for Handling 3,5-Dibromo-4-methoxybenzoic Acid
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Caption: A flowchart outlining the key steps for safely handling 3,5-Dibromo-4-
methoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Static.cymitquimica.com [static.cymitquimica.com]

. fishersci.com [fishersci.com]

. gustavus.edu [gustavus.edu]

. westliberty.edu [westliberty.edu]

. 3-IR-4-FAFEFXREL 96% | Sigma-Aldrich [sigmaaldrich.com]
. benchchem.com [benchchem.com]

. gerpac.eu [gerpac.eu]

. benchchem.com [benchchem.com]

°
© [e0) ~ » (&) EEN w N =

. scienceequip.com.au [scienceequip.com.au]

.
[ERN
o

. ehs.stanford.edu [ehs.stanford.edu]

.
[E
[E

. fishersci.com [fishersci.com]

.
[ERN
N

. ehs.princeton.edu [ehs.princeton.edu]

.
[ERN
w

. eng.uwo.ca [eng.uwo.ca]

.
[ERN
I

. Corrosives - Lab Safety - Grand Valley State University [gvsu.edu]

.
[ERN
(62}

. braun.matse.illinois.edu [braun.matse.illinois.edu]

.
[ERN
(o]

. bucknell.edu [bucknell.edu]

.
[ERN
\l

. 7.2 Organic Solvents [ehs.cornell.edu]

.
[ERN
[oe]

. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

.
[ERN
(o]

. campusoperations.temple.edu [campusoperations.temple.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1363588?utm_src=pdf-body
https://www.benchchem.com/product/b1363588?utm_src=pdf-body
https://www.benchchem.com/product/b1363588?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/54/pdf/sds-OR14430.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1265306&productDescription=3-BRMO-4-METHOXYBENZOIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://gustavus.edu/academics/departments/chemistry/documents/documents/p-Anisicacid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/565385
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromo_3_methoxy_2_methylbenzoic_acid.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_5_Dibromocyclopentene.pdf
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1836114&productDescription=35-DIBRMO-4-HYDRXYBENZOIC+25G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://www.eng.uwo.ca/research/afm/documents/cmatsadd.pdf
https://www.gvsu.edu/labsafety/corrosives-77.htm
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dibromo-4-methoxybenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1363588#personal-protective-equipment-for-
handling-3-5-dibromo-4-methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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